Cas no 121831-04-7 (2-(9,10-Dioxo-9,10-dihydro-2-anthracenyl)-acetonitrile)

2-(9,10-Dioxo-9,10-dihydro-2-anthracenyl)-acetonitrile structure
121831-04-7 structure
Product Name:2-(9,10-Dioxo-9,10-dihydro-2-anthracenyl)-acetonitrile
CAS No:121831-04-7
MF:C16H9NO2
MW:247.248163938522
MDL:MFCD01315214
CID:1087701
PubChem ID:2764161
Update Time:2025-04-20

2-(9,10-Dioxo-9,10-dihydro-2-anthracenyl)-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(9,10-Dioxo-9,10-dihydroanthracen-2-yl)acetonitrile
    • 2-(9,10-DIOXO-9,10-DIHYDRO-2-ANTHRACENYL)ACETONITRILE
    • 2-(9,10-Dioxo-9,10-dihydro-2-anthracenyl)-acetonitrile
    • AC1MC9DN
    • AG-A-32043
    • CTK7C9814
    • dioxodihydroanthracenylacetonitrile
    • MolPort-002-345-174
    • SBB100252
    • 2-(9,10-dioxoanthracen-2-yl)acetonitrile
    • J-506182
    • 6L-912
    • MFCD01315214
    • AKOS005070844
    • CS-0329270
    • SCHEMBL25137189
    • 121831-04-7
    • DTXSID40377329
    • WEA83104
    • MDL： MFCD01315214
    • Inchi： 1S/C16H9NO2/c17-8-7-10-5-6-13-14(9-10)16(19)12-4-2-1-3-11(12)15(13)18/h1-6,9H,7H2
    • InChI Key： PDOFSHJOQBHGMM-UHFFFAOYSA-N
    • SMILES： O=C1C2C=CC=CC=2C(C2C=CC(CC#N)=CC=21)=O

Computed Properties

  • Exact Mass: 247.063328530g/mol
  • Monoisotopic Mass: 247.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 447
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 57.9Ų

Experimental Properties

  • Melting Point: 215-217°C

2-(9,10-Dioxo-9,10-dihydro-2-anthracenyl)-acetonitrile Security Information

  • HazardClass：IRRITANT

2-(9,10-Dioxo-9,10-dihydro-2-anthracenyl)-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR32993-1g
2-(9,10-Dioxo-9,10-dihydroanthracen-2-yl)acetonitrile
 121831-04-7 95%
1g
 £462.00 2025-02-19
TRC
D027680-250mg
2-(9,10-Dioxo-9,10-dihydro-2-anthracenyl)-acetonitrile
 121831-04-7
250mg
 $ 435.00 2022-06-06
TRC
D027680-500mg
2-(9,10-Dioxo-9,10-dihydro-2-anthracenyl)-acetonitrile
 121831-04-7
500mg
 $ 720.00 2022-06-06
Chemenu
CM275250-5g
2-(9,10-Dioxo-9,10-dihydroanthracen-2-yl)acetonitrile
 121831-04-7 95%
5g
 $*** 2023-04-03
abcr
AB158549-1 g
2-(9,10-Dioxo-9,10-dihydro-2-anthracenyl)acetonitrile; .
 121831-04-7
1g
 €587.80 2023-05-08
Key Organics Ltd
6L-912-1MG
2-(9,10-dioxo-9,10-dihydro-2-anthracenyl)acetonitrile
 121831-04-7 >95%
1mg
 £37.00 2025-02-09
Key Organics Ltd
6L-912-5MG
2-(9,10-dioxo-9,10-dihydro-2-anthracenyl)acetonitrile
 121831-04-7 >95%
5mg
 £46.00 2025-02-09
Key Organics Ltd
6L-912-10MG
2-(9,10-dioxo-9,10-dihydro-2-anthracenyl)acetonitrile
 121831-04-7 >95%
10mg
 £63.00 2025-02-09
Key Organics Ltd
6L-912-0.5G
2-(9,10-dioxo-9,10-dihydro-2-anthracenyl)acetonitrile
 121831-04-7 >95%
0.5g
 £215.00 2025-02-09
Key Organics Ltd
6L-912-1G
2-(9,10-dioxo-9,10-dihydro-2-anthracenyl)acetonitrile
 121831-04-7 >95%
1g
 £330.00 2025-02-09

2-(9,10-Dioxo-9,10-dihydro-2-anthracenyl)-acetonitrile Related Literature

Related Categories

121831-04-7 (2-(9,10-Dioxo-9,10-dihydro-2-anthracenyl)-acetonitrile) Related Products

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd